Cas no 2034239-54-6 (N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide)

• Product Name: N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide
• CAS No: 2034239-54-6
• MF: C₁₇H₁₉FN₂OS
• MW: 318.408966302872
• CID: 5990037
• PubChem ID: 119101524
• Update Time: 2025-06-12

N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide
• F6512-1699
• AKOS026692763
• N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-4-fluorobenzamide
• 2034239-54-6
• N-((4-cyclohexylthiazol-2-yl)methyl)-4-fluorobenzamide

• Inchi： 1S/C17H19FN2OS/c18-14-8-6-13(7-9-14)17(21)19-10-16-20-15(11-22-16)12-4-2-1-3-5-12/h6-9,11-12H,1-5,10H2,(H,19,21)
• InChI Key： SKKJUUCZXILBGU-UHFFFAOYSA-N
• SMILES： S1C(CNC(C2C=CC(=CC=2)F)=O)=NC(=C1)C1CCCCC1

Computed Properties

• Exact Mass: 318.12021257g/mol
• Monoisotopic Mass: 318.12021257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide

Professional Introduction to N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide (CAS No. 2034239-54-6)

N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide (CAS No. 2034239-54-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of benzamide derivatives, characterized by the presence of a benzoyl group attached to an amide nitrogen. The incorporation of a cyclohexyl moiety and a thiazole ring into its molecular framework imparts distinct pharmacological attributes, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide is meticulously designed to optimize its biological activity. The fluorine atom at the 4-position of the benzene ring enhances the compound's metabolic stability and binding affinity to biological targets. Additionally, the cyclohexyl group contributes to the molecule's solubility and bioavailability, while the thiazole ring is known for its role in various pharmacological activities, including antimicrobial and anti-inflammatory effects.

In recent years, there has been a surge in research focusing on benzamide derivatives as potential therapeutic agents. These compounds have demonstrated efficacy in modulating various biological pathways, making them valuable tools in the development of novel drugs. N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide, with its unique structural features, has emerged as a compound of interest for researchers investigating novel pharmacological targets.

The synthesis of N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyclohexyl group and the thiazole ring necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired molecular architecture.

The pharmacological profile of N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits significant inhibitory activity against various enzymes and receptors implicated in human diseases. Notably, it has shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling.

4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide possesses antioxidant properties, which could be beneficial in conditions associated with oxidative stress. The presence of the fluorine atom is believed to enhance its stability under physiological conditions, allowing for prolonged biological activity. This stability is crucial for therapeutic applications where sustained drug action is desired. 4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide is its potential for further derivatization to create novel analogs with enhanced pharmacological properties. By modifying various substituents within its molecular structure, researchers can fine-tune its biological activity to target specific disease pathways more effectively. This flexibility makes it an attractive scaffold for structure-based drug design. 4-cyclohexyl-1,3-thiazol-2-yl)methyl-4-fluorobenzamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the future of therapeutic interventions.